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Compound of Interest

Compound Name: Biphenyl-4-yl-p-tolyl-methanone

Cat. No.: B3052174

For Researchers, Scientists, and Drug Development Professionals

This document provides a summary of the currently available technical information for the
chemical compound Biphenyl-4-yl-p-tolyl-methanone. While a comprehensive technical
guide with in-depth experimental protocols and biological data is not feasible due to the limited
publicly available research, this overview consolidates the existing information.

~hemical Identi

Property Value

Common Name Biphenyl-4-yl-p-tolyl-methanone

IUPAC Name ([1,1'-Biphenyl]-4-yl)(4-methylphenyl)methanone
CAS Number 39148-55-5

Molecular Formula C20H160

Molecular Weight 272.34 g/mol

Synthesis and Characterization

Detailed experimental protocols for the synthesis of Biphenyl-4-yl-p-tolyl-methanone are not
readily available in peer-reviewed scientific literature. However, general synthetic routes for
similar diaryl ketones are well-established and would likely involve Friedel-Crafts acylation or
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related cross-coupling reactions. Spectroscopic data, such as NMR and IR spectra, which are
crucial for structural confirmation, are not extensively published.

Biological Activity and Signaling Pathways

Currently, there is a significant lack of published research on the biological activity of Biphenyl-
4-yl-p-tolyl-methanone. Searches of scientific databases have not revealed any studies
investigating its mechanism of action, potential therapeutic effects, or associated signaling
pathways. Therefore, no quantitative data on its biological effects or diagrams of signaling
pathways can be provided at this time.

Applications

The primary context in which Biphenyl-4-yl-p-tolyl-methanone appears is within the patent
literature related to polymer chemistry. Specifically, it has been cited as a component in
photoinitiator systems for UV-curable compositions used in 3D printing.[1][2][3][4][5] In this
application, the molecule likely functions by absorbing UV light and generating reactive species
to initiate polymerization.

Logical Relationship for Application

To illustrate the role of this compound in its main documented application, the following
workflow can be considered.
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Conceptual Workflow of a Photoinitiator in 3D Printing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. EP3856856A1 - Uv curable composition for use in 3d printing - Google Patents
[patents.google.com]

e 2. W02021089313A1 - Water-washable compositions for use in 3d printing - Google Patents
[patents.google.com]

o 3. EP3680274A1 - Hydroxyurethane (meth)acrylate prepolymers for use in 3d printing -
Google Patents [patents.google.com]

e 4. WO2012176126A1 - Printing diffraction gratings on paper and board - Google Patents
[patents.google.com]

e 5. W02020148189A1 - Limonene-based (meth)acrylates for use in 3d printing - Google
Patents [patents.google.com]

 To cite this document: BenchChem. [Biphenyl-4-yl-p-tolyl-methanone: An Overview of
Available Technical Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3052174#cas-number-and-iupac-name-for-biphenyl-
4-yl-p-tolyl-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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